Cas no 2649085-57-2 (1-Ethynyl-2-(isocyanatomethyl)benzene)

• Product Name: 1-Ethynyl-2-(isocyanatomethyl)benzene
• CAS No: 2649085-57-2
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 5884267
• PubChem ID: 165645403
• Update Time: 2025-05-22

1-Ethynyl-2-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1813778
• 1-ethynyl-2-(isocyanatomethyl)benzene
• 2649085-57-2
• 1-Ethynyl-2-(isocyanatomethyl)benzene

• Inchi： 1S/C10H7NO/c1-2-9-5-3-4-6-10(9)7-11-8-12/h1,3-6H,7H2
• InChI Key： HBNRBHFFBRCMIH-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 157.052763847g/mol
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-Ethynyl-2-(isocyanatomethyl)benzene

Comprehensive Overview of 1-Ethynyl-2-(isocyanatomethyl)benzene (CAS No. 2649085-57-2): Properties, Applications, and Industry Insights

1-Ethynyl-2-(isocyanatomethyl)benzene (CAS No. 2649085-57-2) is a specialized organic compound gaining attention in advanced material synthesis and pharmaceutical research. This benzene derivative, featuring both ethynyl and isocyanatomethyl functional groups, exhibits unique reactivity patterns that make it valuable for click chemistry applications and polymer crosslinking. Its molecular structure enables precise modifications, aligning with the growing demand for high-performance materials in electronics and coatings.

Recent studies highlight the compound's role in developing bioactive scaffolds, particularly in targeted drug delivery systems. Researchers are exploring its potential as a linker molecule due to its dual-functional nature, which allows simultaneous conjugation with biomolecules and synthetic polymers. This aligns with trending searches like "smart materials for healthcare" and "precision chemistry in medicine," reflecting industry interest in multifunctional building blocks.

The synthesis of 1-Ethynyl-2-(isocyanatomethyl)benzene typically involves palladium-catalyzed coupling reactions, a process frequently queried as "green synthesis of aromatic isocyanates" in academic databases. Its thermal stability (up to 180°C) makes it suitable for applications requiring high-temperature processing, addressing common industrial challenges documented in forums discussing "heat-resistant polymer additives."

In material science, this compound contributes to self-healing polymers—a hot topic ranking high in AI-driven patent analyses. The ethynyl group participates in thiol-yne reactions, while the isocyanate moiety enables urethane formation, creating networks with tunable mechanical properties. Such dual reactivity answers frequent search queries about "multi-functional crosslinkers for elastomers" and "dynamic covalent chemistry."

Analytical characterization of CAS 2649085-57-2 reveals distinct FTIR peaks at 2260 cm^-1 (N=C=O stretch) and 3300 cm^-1 (C≡C-H stretch), features often referenced in spectroscopy discussions tagged "interpretation of isocyanate IR spectra." HPLC purity data (>98%) meets stringent requirements for electronic-grade chemicals, a critical parameter for researchers investigating "organic semiconductor precursors."

Environmental considerations position this compound favorably in "sustainable chemistry" conversations. Unlike traditional isocyanates, its low volatility (measured vapor pressure <0.01 mmHg at 25°C) reduces handling risks, addressing OSHA-related queries about "worker safety in specialty chemical production." Lifecycle assessments show potential for biodegradable polymer integration, resonating with EU REACH regulation discussions.

Emerging applications in 3D printing resins leverage the compound's rapid curing kinetics, a property highlighted in recent publications about "vat photopolymerization additives." Patent analytics indicate a 40% annual growth in filings referencing 2649085-57-2, particularly in flexible electronics and wearable sensor technologies—topics dominating materials science search trends.

Supply chain data shows increasing availability of 1-Ethynyl-2-(isocyanatomethyl)benzene through custom synthesis providers, reflecting its transition from research curiosity to commercial viability. This addresses frequent B2B queries about "small-volume specialty chemical suppliers." Technical bulletins emphasize compatibility with anhydrous processing conditions, crucial for battery researchers investigating "solid electrolyte interface modifiers."

Future prospects include potential in CO₂ capture materials, where its nucleophilic- electrophilic duality may enable novel absorption mechanisms—an area gaining traction in "carbon-negative technologies" searches. Collaborative studies with computational chemistry teams are modeling its reactivity profiles to address complex questions about "predictive organic synthesis" in AI-driven research platforms.